Cas no 1936587-00-6 (3,5-dibromopyridine-4-carboximidamide)

• Product Name: 3,5-dibromopyridine-4-carboximidamide
• CAS No: 1936587-00-6
• MF: C₆H₅Br₂N₃
• MW: 278.931998968124
• CID: 6303552
• PubChem ID: 130934536
• Update Time: 2025-10-30

3,5-dibromopyridine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromopyridine-4-carboximidamide
• EN300-1909088
• 1936587-00-6

• Inchi： 1S/C6H5Br2N3/c7-3-1-11-2-4(8)5(3)6(9)10/h1-2H,(H3,9,10)
• InChI Key： BWMQNYJCLCLIEY-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C(=N)N)Br

Computed Properties

• Exact Mass: 278.88297g/mol
• Monoisotopic Mass: 276.88502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 3,5-dibromopyridine-4-carboximidamide

Recent Advances in the Study of 3,5-Dibromopyridine-4-Carboximidamide (CAS: 1936587-00-6): A Promising Compound in Chemical Biology and Pharmaceutical Research

3,5-Dibromopyridine-4-carboximidamide (CAS: 1936587-00-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique brominated pyridine core and carboximidamide functional group, has shown potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, highlighting its versatility as a building block for more complex molecules.

One of the key areas of research involving 3,5-dibromopyridine-4-carboximidamide is its role as a precursor in the synthesis of pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly targeting protein kinases involved in cancer progression. The bromine atoms at the 3 and 5 positions of the pyridine ring provide reactive sites for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its applications in drug discovery, 3,5-dibromopyridine-4-carboximidamide has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The carboximidamide moiety was found to play a critical role in enhancing the binding affinity to bacterial targets, suggesting its potential as a scaffold for novel antibiotics.

The compound's mechanism of action has also been a subject of investigation. Computational and experimental studies have revealed that 3,5-dibromopyridine-4-carboximidamide can interact with various biological targets, including enzymes and receptors, through hydrogen bonding and halogen bonding interactions. These findings, published in Chemical Science (2023), provide valuable insights into the design of more effective and selective inhibitors.

Despite its promising potential, challenges remain in the large-scale synthesis and optimization of 3,5-dibromopyridine-4-carboximidamide derivatives. Recent advancements in green chemistry and catalytic methods, as discussed in Organic Process Research & Development (2024), offer solutions to these challenges, enabling more sustainable and efficient production processes.

In conclusion, 3,5-dibromopyridine-4-carboximidamide (CAS: 1936587-00-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad biological activities make it a promising candidate for further exploration in drug discovery and other applications. Future research should focus on expanding its derivative library, optimizing its pharmacological properties, and addressing scalability issues to fully realize its potential.